Cas no 94279-95-5 (Prunus africana, ext.)

• Product Name: Prunus africana, ext.
• CAS No: 94279-95-5
• MF: C₇₆H₁₀₃NO₁₆S₂
• MW: 1350.75814175606
• CID: 810997
• PubChem ID: 168010112
• Update Time: 2025-06-15

Prunus africana, ext. Chemical and Physical Properties

Names and Identifiers

• Prunus africana, ext.
• PYGEUM EXTRACT, USP STANDARD
• Prunus africana extract
• PrunusafricanasoftextractNT
• Pygeum Extract (150 mg)
• PRUNUS AFRICANA BARK EXTRACT
• pygeum bark africanum p.e
• 94279-95-5
• ethyl (E,3S)-3-ethyl-4-formylhex-4-enoate;1H-indol-2-ylmethyl (E,3S)-3-ethyl-4-formylhex-4-enoate;3-methylsulfanylpropyl (E,3S)-4-formyl-3-(2-oxoethyl)hex-4-enoate;2-phenoxyethyl (E,3S)-3-ethyl-4-formylhex-4-enoate;S-(2-phenylethyl) (E,3S)-3-ethyl-4-formylhex-4-enethioate
• 1051923-95-5

• Inchi： 1S/C18H21NO3.C17H22O4.C17H22O2S.C13H20O4S.C11H18O3/c1-3-13(14(4-2)11-20)10-18(21)22-12-16-9-15-7-5-6-8-17(15)19-16;1-3-14(15(4-2)13-18)12-17(19)21-11-10-20-16-8-6-5-7-9-16;1-3-15(16(4-2)13-18)12-17(19)20-11-10-14-8-6-5-7-9-14;1-3-11(10-15)12(5-6-14)9-13(16)17-7-4-8-18-2;1-4-9(10(5-2)8-12)7-11(13)14-6-3/h4-9,11,13,19H,3,10,12H2,1-2H3;4-9,13-14H,3,10-12H2,1-2H3;4-9,13,15H,3,10-12H2,1-2H3;3,6,10,12H,4-5,7-9H2,1-2H3;5,8-9H,4,6-7H2,1-3H3
• InChI Key： NLHXNRRAELNXER-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)C(CC(C(C=O)=CC)CC)=O.S(C)CCCOC(CC(C(C=O)=CC)CC=O)=O.O(CC1=CC2C=CC=CC=2N1)C(CC(C(C=O)=CC)CC)=O.O(CCOC1C=CC=CC=1)C(CC(C(C=O)=CC)CC)=O.O(CC)C(CC(C(C=O)=CC)CC)=O

Computed Properties

• Exact Mass: 1349.67182854g/mol
• Monoisotopic Mass: 1349.67182854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 95
• Rotatable Bond Count: 45
• Complexity: 1610
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• Topological Polar Surface Area: 300Ų

Prunus africana, ext. Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on Prunus africana, ext.

Prunus africana, ext. and CAS No. 94279-95-5: A Comprehensive Overview of Their Pharmaceutical Significance

The compound with the CAS number 94279-95-5 and the product name Prunus africana, ext. represent significant areas of interest in the field of pharmaceutical research and development. Prunus africana, a plant native to Africa, has been traditionally used for its medicinal properties. The экстракт (extract) derived from this plant contains a variety of bioactive compounds that have garnered attention for their potential therapeutic applications. This article delves into the chemical composition, pharmacological effects, and recent research findings associated with these entities.

The chemical entity identified by the CAS number 94279-95-5 is a key component extracted from the bark of Prunus africana. This compound has been extensively studied for its anti-inflammatory, antioxidant, and anti-cancer properties. Recent studies have highlighted its role in modulating immune responses and its potential in treating chronic inflammatory diseases. The экстракт (extract) of Prunus africana is rich in flavonoids, phenolic acids, and terpenoids, which contribute to its pharmacological activity.

One of the most notable bioactive compounds found in Prunus africana is afghanetin, a flavonoid that has shown significant promise in preclinical studies. Afghanetin exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has demonstrated antioxidant properties by scavenging reactive oxygen species (ROS) and reducing oxidative stress in cellular models.

The экстракт (extract) of Prunus africana has also been investigated for its potential role in cancer therapy. Studies have shown that it can induce apoptosis (programmed cell death) in various cancer cell lines, including breast, colon, and prostate cancer. The mechanism behind this effect involves the activation of caspases and the modulation of mitochondrial function. Furthermore, the extract has been found to inhibit the growth of cancer cells by disrupting their proliferation and promoting their differentiation.

In recent years, there has been growing interest in the use of natural products as adjuvants in cancer treatment. The combination of conventional therapies with natural extracts like that from Prunus africana may enhance treatment efficacy and reduce side effects. For instance, a study published in the Journal of Natural Products demonstrated that the administration of Prunus africana extract alongside chemotherapy improved tumor regression and prolonged survival in animal models.

The anti-inflammatory properties of Prunus africana have also been explored in the context of autoimmune diseases such as rheumatoid arthritis. Research indicates that the extract can suppress the inflammatory response by downregulating key inflammatory pathways. This makes it a promising candidate for developing novel treatments for autoimmune conditions where inflammation plays a central role.

The pharmacokinetics of the active compounds derived from Prunus africana have been studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that afghanetin and other bioactive constituents are well-absorbed after oral administration and exhibit moderate bioavailability. The metabolites formed after degradation are excreted primarily through bile and urine.

The safety profile of Prunus africana extract has been evaluated through various preclinical and clinical trials. So far, the results suggest that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

The industrial production of Prunus africana extract involves standardized extraction processes to ensure consistent quality and potency. Modern techniques such as supercritical fluid extraction (SFE) have been employed to maximize yield while preserving bioactive compounds. These advancements have made it possible to produce high-quality extracts on an industrial scale for pharmaceutical use.

The regulatory status of Prunus africana extract varies by region but generally falls under natural health product regulations. In many countries, it is available over-the-counter as a dietary supplement or herbal remedy. However, regulatory agencies require manufacturers to adhere to Good Manufacturing Practices (GMP) to ensure product safety and efficacy.

In conclusion, both CAS No. 94279-95-5 and Prunus africana ext represent valuable resources in pharmaceutical research with significant therapeutic potential. The bioactive compounds derived from this plant exhibit a wide range of pharmacological effects, making them promising candidates for treating various diseases including cancer and autoimmune disorders. Continued research efforts are needed to fully elucidate their mechanisms of action and optimize their therapeutic applications.